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Compound of Interest

N-(4-
Compound Name: )
ethoxyphenyl)ethanesulfonamide

cat. No.: B2376059

Disclaimer: The following disposal procedures are based on the limited available safety
information for N-(4-ethoxyphenyl)ethanesulfonamide and general principles of laboratory
chemical waste management. A comprehensive Safety Data Sheet (SDS) for this specific
compound was not readily available. It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for guidance specific to your location and
to obtain a complete SDS from the chemical supplier before handling or disposing of this
substance.

Proper disposal of laboratory chemicals is paramount for the safety of personnel and the
protection of the environment. This document provides a procedural guide for the disposal of N-
(4-ethoxyphenyl)ethanesulfonamide, tailored for researchers, scientists, and professionals in
drug development.

Chemical and Hazard Data Summary

The table below summarizes the known quantitative and hazard information for N-(4-
ethoxyphenyl)ethanesulfonamide.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2376059?utm_src=pdf-interest
https://www.benchchem.com/product/b2376059?utm_src=pdf-body
https://www.benchchem.com/product/b2376059?utm_src=pdf-body
https://www.benchchem.com/product/b2376059?utm_src=pdf-body
https://www.benchchem.com/product/b2376059?utm_src=pdf-body
https://www.benchchem.com/product/b2376059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2376059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 57616-19-0

Molecular Formula C10H15NO3S

Molecular Weight 229.3 g/mol

GHS Hazard Statement H302: Harmful if swallowed
GHS Pictogram GHSO07 (Exclamation Mark)
GHS Signal Word Warning

Disposal Protocol for N-(4-
ethoxyphenyl)ethanesulfonamide

This protocol outlines the step-by-step procedure for the safe disposal of N-(4-
ethoxyphenyl)ethanesulfonamide, treating it as a non-acutely hazardous chemical waste
based on its known classification.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear nitrile or other chemically resistant gloves.
» Body Protection: Wear a standard laboratory coat.

» Respiratory Protection: If handling fine powders or creating dust, use a respirator with a
particulate filter.

o Work Area: Conduct all handling and disposal preparations within a certified chemical fume
hood to minimize inhalation exposure.

2. Waste Identification and Segregation:

e This compound is classified as harmful if swallowed (H302). It must be disposed of as
hazardous chemical waste.
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DO NOT dispose of this chemical down the drain or in the regular trash.

Segregate this solid waste from liquid waste streams and from incompatible chemicals.

. Waste Collection and Containerization:

Primary Container: Use a dedicated, sealable, and chemically compatible waste container
for solid chemical waste. The container should be in good condition, with no leaks or cracks.

Labeling: Affix a "Hazardous Waste" label to the container immediately. The label must
include:

[e]

The full chemical name: "N-(4-ethoxyphenyl)ethanesulfonamide”

[e]

CAS Number: "57616-19-0"

The hazard characteristic: "Toxic" or "Harmful"

o

The date the first waste was added to the container.

[¢]

Container Management: Keep the waste container securely closed at all times, except when
adding waste. Store the container in a designated satellite accumulation area that is at or
near the point of generation and under the control of laboratory personnel.

. Decontamination of Empty Containers and Labware:

Triple Rinsing: Empty containers that held N-(4-ethoxyphenyl)ethanesulfonamide must be
decontaminated before being disposed of as non-hazardous waste.

o Rinse the container thoroughly with a suitable solvent (e.g., ethanol or acetone) three
times.

o Collect the rinsate as hazardous liquid waste in a separate, properly labeled container.
o Allow the container to air dry completely in a fume hood.

Disposal of Rinsed Containers: Once triple-rinsed and dry, deface or remove the original
label and dispose of the container in the regular laboratory glass or plastic recycling, as
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appropriate.

o Contaminated Labware: Disposable labware (e.g., weighing boats, contaminated gloves)
should be placed in the solid hazardous waste container. Non-disposable glassware should
be decontaminated using the triple rinse procedure.

5. Final Disposal:

» Arrange for the collection of the sealed and labeled hazardous waste container through your
institution's EHS department or licensed hazardous waste disposal contractor.

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Chemical Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of a
laboratory chemical.
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Identify Chemical for Disposal
(N-(4-ethoxyphenyl)ethanesulfonamide)

'

Consult Safety Data Sheet (SDS)
& Institutional EHS Policy

'

Determine Hazard Classification
(e.g., H302 - Harmful if Swallowed)

'

Is it Acutely Hazardous
(e.g., P-listed)?

No Yes

Is it Ignitable, Corrosive,
or Reactive?

Follow Special Procedures for

No ves Acutely Hazardous Waste
Segregate as Non-Acutely Segregate Based on Specific
Hazardous Solid Waste Hazard (e.g., Flammable Solid)

Package in a Labeled,
Sealed, Compatible Container

Store in Satellite
Accumulation Area

Arrange for EHS Pickup
and Final Disposal

Click to download full resolution via product page

Caption: Workflow for laboratory chemical waste disposal.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for N-(4-
ethoxyphenyl)ethanesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2376059#n-4-ethoxyphenyl-ethanesulfonamide-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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